Cas no 1250531-32-8 (7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1250531-32-8
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6199348
• PubChem ID: 62670578
• Update Time: 2025-07-23

7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine
• AKOS011964678
• EN300-1116433
• 1250531-32-8

• Inchi： 1S/C12H16ClNO/c1-3-4-14-11-7-15-12-9(11)5-8(2)6-10(12)13/h5-6,11,14H,3-4,7H2,1-2H3
• InChI Key： HLERPJUOTMLWLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=C1OCC2NCCC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine

Professional Introduction to 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1250531-32-8)

7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1250531-32-8, has garnered attention due to its structural features and its role in the synthesis of various pharmacologically active molecules. The benzofuran core, combined with the amine and chloro substituents, makes it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine consists of a fused benzene and furan ring system, with functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of a chloro group at the 7-position and a methyl group at the 5-position influences its electronic properties and interaction with biological targets. Additionally, the N-propyl amine moiety contributes to its potential as a precursor in the synthesis of more complex molecules.

In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated biological activity. Studies have shown that these compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine makes it a valuable scaffold for designing molecules that can interact with biological pathways in a targeted manner.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have leveraged its structural motifs to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, modifications to the benzofuran core have been explored to enhance binding affinity and selectivity, leading to more effective therapeutic interventions. The flexibility provided by the dihydro ring system allows for further derivatization, enabling chemists to fine-tune the properties of the compound for specific applications.

The synthesis of 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include functional group transformations such as chlorination, alkylation, and reduction. These processes require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and environmental impact while maintaining high standards of quality.

The pharmacological evaluation of derivatives of this compound has revealed promising results in preclinical studies. Researchers have observed that certain analogs exhibit potent activity against specific disease markers, suggesting their therapeutic potential. For example, studies have indicated that modifications at the amine position can significantly alter the pharmacokinetic properties of benzofuran-based molecules. This underscores the importance of structural optimization in developing effective drugs.

In conclusion, 7-chloro-5-methyl-N-propyl-2,3-dihydro-1-benzofuran-3-amine represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its role as an intermediate in drug synthesis underscores its importance in ongoing research efforts aimed at developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will remain crucial in addressing unmet medical needs.